3-[(4-Ethoxy-1,4-dioxobutyl)amino]-2-pyridinecarboxylic acid ethyl ester

• IUPAC Name: ethyl 3-[(4-ethoxy-4-oxobutanoyl)amino]pyridine-2-carboxylate
• InChI: InChI=1S/C14H18N2O5/c1-3-20-12(18)8-7-11(17)16-10-6-5-9-15-13(10)14(19)21-4-2/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
• InChI Key: RBEOIGKKNHWQON-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=C(N=CC=C1)C(=O)OCC
• Molecular Formula: C14H18N2O5
• DSSTOX Substance ID: DTXSID70675885
• Molecular Weight: 294.30 g/mol
• CAS RN: 676596-61-5

Description

This compound is a product for proteomics research. It is also known by its IUPAC name, ethyl 3-[(4-ethoxy-4-oxobutanoyl)amino]pyridine-2-carboxylate.

Molecular Structure Analysis

The molecular formula of this compound is C14H18N2O5. Its structure includes an ethoxy group, a dioxobutyl group, an amino group, and a pyridine ring.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 294.30. It has a density of 1.228g/cm3 and a boiling point of 500.887ºC at 760 mmHg. The compound’s accurate mass is 294.1216.

Scientific Research Applications

Antibacterial Agent Synthesis

The compound's derivatives, specifically pyridonecarboxylic acids, have been explored for their antibacterial properties. Egawa et al. (1984) synthesized various compounds with an amino- and/or hydroxy-substituted cyclic amino group, including those related to the compound . These were evaluated for their in vitro and in vivo antibacterial activities, with some showing more potency than known antibacterial agents, suggesting potential applications in developing new antibacterial drugs (Egawa et al., 1984).

Marker of Protein Oxidation

The derivatives of this compound have been used in the analysis of 3-chlorotyrosine, a specific marker of protein oxidation. Pietzsch et al. (2003) discussed the use of N(O,S)-ethoxycarbonyltrifluoroethyl amino acid esters, formed from reactions involving similar compounds, for determining 3-chlorotyrosine in protein hydrolysates, highlighting its importance in biochemical research (Pietzsch, Kopprasch, & Bergmann, 2003).

Chemical Synthesis and Characterization

Research by Goryaeva et al. (2015) involved reactions with compounds similar to the one , leading to products like ethyl 4-alkyl-2-azidopyrimidine-5-carboxylates. These findings contribute to the broader field of chemical synthesis, where such compounds are intermediates in the production of more complex molecules (Goryaeva et al., 2015).

Cardiotonic Activity Studies

The structural analogues of this compound have been studied for their potential cardiotonic activity. Mosti et al. (1993) synthesized ethyl or methyl esters of 2-substituted 5-acetyl-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids and tested them for their effects on contractile activity in guinea pigs. This research suggests possible applications in the development of new cardiotonic agents (Mosti et al., 1993).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. As a product for proteomics research, it may be used to study protein structures and functions.